Cas no 1510311-36-0 (3-(2,3-dichlorophenyl)-3-methylbutanoic acid)

• Product Name: 3-(2,3-dichlorophenyl)-3-methylbutanoic acid
• CAS No: 1510311-36-0
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 6404344
• PubChem ID: 81004358
• Update Time: 2025-07-21

3-(2,3-dichlorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dichlorophenyl)-3-methylbutanoic acid
• AKOS019573330
• 1510311-36-0
• EN300-1964958

• Inchi： 1S/C11H12Cl2O2/c1-11(2,6-9(14)15)7-4-3-5-8(12)10(7)13/h3-5H,6H2,1-2H3,(H,14,15)
• InChI Key： OGSUKAXAOAAASC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C)(C)CC(=O)O)Cl

Computed Properties

• Exact Mass: 246.0214350g/mol
• Monoisotopic Mass: 246.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2,3-dichlorophenyl)-3-methylbutanoic acid

Introduction to 3-(2,3-dichlorophenyl)-3-methylbutanoic acid (CAS No. 1510311-36-0)

3-(2,3-dichlorophenyl)-3-methylbutanoic acid, identified by the Chemical Abstracts Service registry number 1510311-36-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a unique structural motif of a 3-methylbutanoic acid moiety linked to a 2,3-dichlorophenyl group, exhibits intriguing chemical and biological properties that make it a valuable candidate for further exploration in drug discovery and synthetic chemistry.

The molecular structure of 3-(2,3-dichlorophenyl)-3-methylbutanoic acid consists of a branched alkyl chain with a carboxylic acid functional group at one end and a phenyl ring substituted with two chlorine atoms at the other. This bifunctional design not only imparts distinct electronic and steric properties but also opens up numerous possibilities for derivatization and functionalization. The presence of the 2,3-dichlorophenyl group, in particular, suggests potential interactions with biological targets due to its ability to engage in hydrophobic and π-stacking interactions, while the carboxylic acid functionality provides a site for further chemical modifications.

In recent years, the interest in 3-(2,3-dichlorophenyl)-3-methylbutanoic acid has been driven by its potential applications in the development of novel therapeutic agents. The compound's structural features are reminiscent of several known bioactive molecules, suggesting that it may serve as a lead compound or intermediate in the synthesis of drugs targeting various diseases. For instance, its similarity to certain nonsteroidal anti-inflammatory drug (NSAID) structures has prompted investigations into its anti-inflammatory and analgesic properties.

One of the most compelling aspects of 3-(2,3-dichlorophenyl)-3-methylbutanoic acid is its versatility in synthetic chemistry. The carboxylic acid group can be readily converted into esters, amides, or other derivatives, while the aromatic ring can undergo various electrophilic or nucleophilic substitutions. This flexibility has allowed researchers to explore its utility in constructing more complex molecules with tailored biological activities. Additionally, the compound's solubility characteristics make it suitable for both in vitro and in vivo studies, facilitating its use in pharmacokinetic and pharmacodynamic assays.

Recent studies have begun to uncover the biological significance of 3-(2,3-dichlorophenyl)-3-methylbutanoic acid. Initial investigations have shown that this compound exhibits moderate affinity for certain enzyme targets, suggesting potential roles in modulating metabolic pathways. Furthermore, its structural analogs have been reported to possess antimicrobial and antioxidant properties, which may be attributed to the electron-withdrawing effects of the chlorine atoms and the hydrophobic nature of the phenyl ring. These findings underscore the importance of further exploring the pharmacological profile of 1510311-36-0.

The synthesis of 3-(2,3-dichlorophenyl)-3-methylbutanoic acid presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yield and purity. However, advances in catalytic methods and green chemistry principles have provided new avenues for more efficient production. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the carbon-carbon bonds between the alkyl chain and the phenyl ring with high precision. Such methodologies not only enhance efficiency but also minimize waste generation.

In addition to its pharmaceutical applications, 1510311-36-0 has shown promise in material science research. The unique combination of functional groups makes it a candidate for developing novel polymers or coatings with enhanced mechanical and thermal properties. The ability to incorporate this compound into materials could lead to innovations in areas such as biodegradable plastics or high-performance composites.

The regulatory landscape for compounds like 3-(2,3-dichlorophenyl)-3-methylbutanoic acid is another critical consideration. While not classified as a hazardous or controlled substance under current guidelines, adherence to good manufacturing practices (GMP) is essential to ensure consistency and safety during production and handling. Manufacturers must also consider environmental impact assessments when scaling up synthesis processes.

Looking ahead, future research on 1510311-36-0 is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying various parts of its molecular framework, scientists aim to identify derivatives with improved efficacy and reduced side effects. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical trials.

The growing interest in CAS No 1510311-36-0 reflects broader trends in medicinal chemistry towards designing molecules with multifunctional properties. Its unique structural features position it as a versatile building block for innovative drug candidates targeting diverse therapeutic areas. As research continues to uncover new possibilities for this compound